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Compound of Interest

Compound Name: NF023

Cat. No.: B10763224 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
NF023, a selective and competitive P2X1 receptor antagonist, is a valuable tool in

pharmacological research.[1] It is also known to selectively inhibit the α-subunit of G-proteins

(Go/Gi). Proper preparation of stock solutions is critical for ensuring experimental accuracy and

reproducibility. This document provides a detailed protocol for the preparation, storage, and

handling of NF023 stock solutions.

Quantitative Data Summary
The physicochemical properties of NF023 are summarized below. Note that the molecular

weight may vary between batches, primarily due to the degree of hydration; it is crucial to refer

to the batch-specific data provided by the supplier for the most accurate calculations.[1]
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Property Value Source(s)

Synonyms
NF 023 hexasodium, P2X

Antagonist I
[2][3]

Molecular Weight
1162.86 g/mol to 1168.92

g/mol (anhydrous)
[1][2]

~1030.9 g/mol (hydrated form) [4]

Appearance White to off-white solid

Recommended Solvent Water (H₂O) [1][2][4]

DMSO

Solubility in Water
Up to 105.3 mg/mL (approx. 90

mM)
[2]

Solubility in DMSO 14 mg/mL

Storage (Powder)
-20°C for up to 3 years or

desiccate at room temperature
[1][2]

Storage (Stock Solution)
Aliquot and store at -20°C or

-80°C for up to 1 year
[2]

Handling Notes

Sonication is recommended to

aid dissolution in water.[2]

Avoid repeated freeze-thaw

cycles.

Experimental Protocol: Preparing a 10 mM Aqueous
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NF023 in water. Always

consult the Certificate of Analysis for batch-specific molecular weight.

Materials
NF023 hexasodium salt (solid powder)
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Nuclease-free water (e.g., molecular grade)

Sterile conical tubes (e.g., 1.5 mL, 15 mL, or 50 mL)

Sterile, low-retention microcentrifuge tubes for aliquots

Calibrated analytical balance

Calibrated pipettes and sterile tips

Vortex mixer

Bath sonicator

Sterile 0.22 µm syringe filter (optional, for sterile applications)

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle NF023 powder in a chemical fume hood or designated weighing area to avoid

inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of NF023 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

hygroscopic powder.

Calculation: Determine the required mass of NF023 and volume of water. Use the batch-

specific molecular weight (MW) provided by the supplier. For this example, we will use a MW

of 1162.86 g/mol .

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)
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Mass (mg) = 0.010 mol/L x 0.001 L x 1162.86 g/mol x 1000 mg/g

Mass (mg) = 11.63 mg

Weighing: Carefully weigh out the calculated mass (e.g., 11.63 mg) of NF023 powder and

transfer it into a sterile conical tube of appropriate size.

Reconstitution:

Add the calculated volume (e.g., 1 mL) of nuclease-free water to the tube containing the

powder.

Cap the tube securely and vortex thoroughly for 30-60 seconds to initiate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particulates.

If particulates remain, place the tube in a bath sonicator for 5-10 minutes.[2] Intermittently

vortex the tube during sonication to aid dissolution. The solution should be clear and free

of visible solids.

Sterilization (Optional): If the stock solution is intended for use in sterile applications such as

cell culture, it can be sterilized by passing it through a 0.22 µm syringe filter into a new sterile

tube.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into

smaller, single-use aliquots in sterile, low-retention microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C or -80°C.[2] The solution is stable for at least one year when

stored properly.[2]

Visual Workflow and Diagrams
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Experimental Workflow for NF023 Stock Solution
Preparation
The diagram below outlines the sequential steps for preparing a ready-to-use NF023 stock

solution from powder.
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Caption: Workflow for preparing NF023 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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